Cas no 55391-27-0 (1,4-Dithian-2-one, oxime)

• Product Name: 1,4-Dithian-2-one, oxime
• CAS No: 55391-27-0
• MF: C₄H₇NOS₂
• MW: 149.234478235245
• CID: 352037
• PubChem ID: 71364189
• Update Time: 2025-04-19

1,4-Dithian-2-one, oxime Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithian-2-one, oxime
• N-(1,4-dithian-2-ylidene)hydroxylamine
• DTXSID30787670
• 55391-27-0
• JPSHMDUAFDEKAR-UHFFFAOYSA-N
• 2-oximino-1,4-dithiane
• N-1,4-Dithian-2-ylidenehydroxylamine

• Inchi： 1S/C4H7NOS2/c6-5-4-3-7-1-2-8-4/h6H,1-3H2
• InChI Key： JPSHMDUAFDEKAR-UHFFFAOYSA-N
• SMILES： S1CC(=NO)SCC1

Computed Properties

• Exact Mass: 148.99701
• Monoisotopic Mass: 148.99690619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 32.59